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Compound of Interest

Compound Name: Nitroso nitrate;ruthenium

Cat. No.: B15485694 Get Quote

Technical Support Center: Ruthenium(III)
Nitrosyl Nitrate
This guide provides essential safety information, handling procedures, and storage

requirements for Ruthenium(III) nitrosyl nitrate. Please consult this resource to ensure the safe

execution of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Ruthenium(III) nitrosyl nitrate?

A1: Ruthenium(III) nitrosyl nitrate is a hazardous chemical that poses several risks. It is

corrosive and can cause severe skin burns and eye damage.[1][2][3][4] It may also be harmful

if inhaled or swallowed, causing irritation to the respiratory and digestive tracts.[5] Additionally,

it is an oxidizer and may intensify fires or cause a fire or explosion.[1][2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, a comprehensive suite of PPE should be worn. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[2][6]

Skin Protection: Chemical-resistant gloves and appropriate protective clothing to prevent

skin exposure.[1][2][5][6]
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Respiratory Protection: In case of inadequate ventilation or when exposure limits may be

exceeded, use a NIOSH/MSHA-approved respirator.[2][5][6]

Q3: How should I properly store Ruthenium(III) nitrosyl nitrate?

A3: Ruthenium(III) nitrosyl nitrate should be stored in a cool, dry, and well-ventilated area.[1][2]

[5] Keep the container tightly closed and store it in a corrosion-resistant container.[1][2] It is

crucial to store it away from incompatible materials such as combustible materials, reducing

agents, organic materials, and metals.[2][5][6]

Q4: What should I do in case of accidental contact with the skin or eyes?

A4: Immediate action is critical.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing.[5] Seek medical attention.[5]

Eye Contact: Immediately rinse the eyes cautiously with water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[1][5] Remove contact lenses if present and

easy to do so.[1] Seek immediate medical attention.[1][5]

Q5: How should I handle a spill of Ruthenium(III) nitrosyl nitrate?

A5: In the event of a spill, ensure the area is well-ventilated and evacuate unnecessary

personnel to a safe area.[1] Remove all sources of ignition.[1] Wearing appropriate PPE,

absorb the spillage with inert material and collect it into a suitable, closed container for

disposal.[2][5]

Troubleshooting Guides
Problem: I observe a change in the color or consistency of the stored Ruthenium(III) nitrosyl

nitrate solution.

Possible Cause: This could indicate contamination or decomposition. Exposure to light or

incompatible materials can cause the compound to degrade.[7]

Solution: Do not use the solution. Treat it as chemical waste and dispose of it according to

your institution's guidelines. Review your storage procedures to ensure the container is
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tightly sealed and stored away from light and incompatible substances.[7]

Problem: I am experiencing irritation of the respiratory tract while working with the compound.

Possible Cause: This is likely due to inadequate ventilation or improper handling leading to

the inhalation of vapors or aerosols.[5]

Solution: Immediately move to an area with fresh air.[5] If breathing is difficult, seek medical

attention.[5][6] Review your experimental setup to ensure it is being conducted in a properly

functioning chemical fume hood.[2] Ensure your respiratory protection is adequate for the

concentration of the chemical you are working with.[2][5]

Quantitative Data Summary
Parameter Value Reference

pH 1-2 [2]

Density 1.07 g/mL at 25 °C [4]

Molecular Formula N4O10Ru [5]

Molecular Weight 317.09 g/mol [5]

Experimental Protocols
Protocol 1: General Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[1][2] Put on all required personal protective equipment (goggles, lab coat,

gloves).[1][2]

Dispensing: Carefully open the container. Avoid creating aerosols or dust.[1] Use appropriate

tools to transfer the required amount of the compound.

Post-Handling: Tightly close the container after use.[1][5] Clean any contaminated surfaces

and wash your hands thoroughly.[1][2]

Protocol 2: Small Spill Clean-up
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Assessment: Ensure you have the correct PPE and spill control materials (e.g., inert

absorbent material) readily available.

Containment: Cautiously cover the spill with an inert absorbent material.

Collection: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste.[2][5]

Decontamination: Clean the spill area with a suitable decontaminating agent and wipe it

down.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

according to institutional and local regulations.[3]

Visualizations
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Spill Detected Immediate Actions Cleanup Procedure Disposal

Spill of Ruthenium(III)
nitrosyl nitrate occurs

Evacuate non-essential
personnel

Ensure adequate
ventilation

Remove ignition
sources

Don appropriate
PPE

Cover spill with
inert absorbent material

Collect absorbed material
into a sealed container

Decontaminate
spill area

Dispose of waste
per regulations

Start: Storing Ruthenium(III)
nitrosyl nitrate

Is the storage area
cool, dry, and

well-ventilated?

Is the container
tightly closed and

corrosion-resistant?

Yes

Improper Storage:
Relocate or re-evaluate

conditions

No

Is it stored away from
incompatible materials?

Yes

No

Proper Storage
Achieved

Yes No
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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